![molecular formula C13H28N2O3 B1584051 Carbonic acid, compd. with cyclohexanamine (1:2) CAS No. 34066-58-5](/img/structure/B1584051.png)
Carbonic acid, compd. with cyclohexanamine (1:2)
Overview
Description
“Carbonic acid, compd. with cyclohexanamine (1:2)” is a chemical compound formed by the reaction of carbonic acid and cyclohexanamine in a 1:2 ratio. It has a molecular weight of 161.20 and its formula is C7H15NO3 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: NC1CCCCC1.OC(O)=O . It has a molecular weight of 161.20 and its exact mass is 161.10519334 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 161.20 , and its exact mass is 161.10519334 . It has 3 hydrogen bond donors and 4 hydrogen bond acceptors .Scientific Research Applications
Oxidation and Catalytic Processes
Oxidation with Air of Cyclohexanone to Carboxylic Diacids on Carbon Catalysts : Research demonstrated that carbons derived from phenolic resins could catalyze the oxidation of cyclohexanone to produce mainly adipic, glutaric, and succinic acids under specific conditions, with the selectivity to adipic acid being enhanced by surface treatments increasing oxygen-containing groups (Besson et al., 2000).
Modification of Surface Chemistry of Activated Carbons : Different chemical and thermal treatments on activated carbon were studied to obtain materials with varied surface properties, impacting the adsorption and catalytic activities. This research highlighted the role of surface functional groups introduced by these treatments (Figueiredo et al., 1999).
Catalytic Hydrodechlorination Reactions : The study on Pd/C catalysts supported on differently treated activated carbons showed that oxidation treatments improved the dispersion of Pd and enhanced the catalyst activity and selectivity towards less toxic products (Calvo et al., 2005).
Material Synthesis and Functionalization
Synthesis of Ordered Mesoporous Carbon : An environmentally friendly approach using phloroglucinol/glyoxylic acid precursors demonstrated the synthesis of carbon materials with controlled pore sizes and high thermal stability, showcasing the versatility in material design for specific applications (Ghimbeu et al., 2014).
Metal-free Activation of Dioxygen : Graphene sheet/polymeric carbon nitride nanocomposites were shown to function as metal-free catalysts for selective oxidation of saturated hydrocarbons, highlighting the potential for green catalysis applications (Li et al., 2011).
Mechanism of Action
Target of Action
Cyclohexanamine hemicarbonate, also known as Carbonic acid, compd. with cyclohexanamine (1:2), is a complex compound. It’s known that many drugs exert their effects by binding to receptors, which are cellular components that produce cellular action when a drug binds to them .
Mode of Action
Generally, drugs interact with their targets, causing changes that lead to their therapeutic effects . This interaction can involve binding to receptors, altering their activity, and triggering downstream signaling .
Biochemical Pathways
Biochemical pathways are complex networks of chemical reactions that occur in living organisms. They involve multiple steps, each catalyzed by a specific enzyme, leading to the transformation of molecules into different substances .
Pharmacokinetics
Pharmacokinetics is crucial in determining the onset, duration, and intensity of a drug’s effect .
Result of Action
Typically, the result of a drug’s action can range from changes in cell function to alterations in the organism’s overall physiology .
Action Environment
Environmental factors can significantly impact the effectiveness of a drug, including temperature, pH, and the presence of other substances .
properties
IUPAC Name |
carbonic acid;cyclohexanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H13N.CH2O3/c2*7-6-4-2-1-3-5-6;2-1(3)4/h2*6H,1-5,7H2;(H2,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYDIEYHHUXTWFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N.C1CCC(CC1)N.C(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00955622 | |
Record name | Carbonic acid--cyclohexanamine (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00955622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34066-58-5 | |
Record name | Carbonic acid, compd. with cyclohexylamine (1:2) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034066585 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Carbonic acid--cyclohexanamine (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00955622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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